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Compound of Interest

Compound Name:
2-(5-Mercaptotetrazole-1-

yl)ethanol

Cat. No.: B113457 Get Quote

Essential Safety and Handling Guide for 2-(5-
Mercaptotetrazole-1-yl)ethanol
Disclaimer: This document provides essential safety and logistical information for handling 2-(5-
Mercaptotetrazole-1-yl)ethanol based on available data. A comprehensive and recent Safety

Data Sheet (SDS) for this specific compound was not available at the time of writing. The

information provided herein is based on an older Material Safety Data Sheet (MSDS) from

2008 and general safety protocols for handling mercaptan-containing compounds.[1] Users are

strongly advised to obtain a current and detailed SDS from their supplier before handling this

chemical and to consult with their institution's Environmental Health and Safety (EHS)

department for specific guidance.

This guide is intended for researchers, scientists, and drug development professionals to

provide immediate, procedural, and step-by-step guidance on the safe handling, storage, and

disposal of 2-(5-Mercaptotetrazole-1-yl)ethanol.

Personal Protective Equipment (PPE)
When handling 2-(5-Mercaptotetrazole-1-yl)ethanol, it is crucial to use appropriate personal

protective equipment to minimize exposure. The following table summarizes the recommended

PPE.
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PPE Category Recommendation

Eye Protection

Wear chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166. A face shield may be necessary for

splash hazards.

Hand Protection

Wear appropriate chemical-resistant gloves.

Nitrile or neoprene gloves are generally

recommended for handling mercaptans, but it is

essential to consult the glove manufacturer's

compatibility chart for the specific chemical and

breakthrough times. Always inspect gloves for

degradation before use.

Skin and Body Protection

Wear a laboratory coat, long-sleeved clothing,

and closed-toe shoes. For larger quantities or

when there is a significant risk of splashing, a

chemical-resistant apron or suit may be

required.

Respiratory Protection

Work in a well-ventilated area, preferably in a

chemical fume hood. If engineering controls are

not sufficient, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.

Handling and Storage
Proper handling and storage procedures are vital to ensure the safety of laboratory personnel

and the integrity of the chemical.

Handling:

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapor or mist.

Use only in a well-ventilated area, such as a chemical fume hood.
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Wash hands thoroughly after handling.

Keep away from sources of ignition.

Storage:

Store in a cool, dry, and well-ventilated area.

Keep the container tightly closed.

Store away from incompatible materials such as oxidizing agents.

Spill and Emergency Procedures
In the event of a spill or exposure, immediate and appropriate action is critical.

Spill Cleanup:

Evacuate and Ventilate: Immediately evacuate the spill area and ensure adequate

ventilation.

Wear Appropriate PPE: Before attempting to clean up the spill, don the appropriate personal

protective equipment as outlined in the table above.

Contain the Spill: Use an inert absorbent material, such as sand or earth, to contain the spill.

Collect the Absorbed Material: Carefully scoop up the absorbed material and place it into a

suitable, labeled container for disposal.

Clean the Area: Clean the spill area with soap and water.

Dispose of Waste: Dispose of the contaminated materials as hazardous waste according to

institutional and local regulations.

First Aid Measures:

After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting

the upper and lower eyelids. Seek immediate medical attention.[1]
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After skin contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing. Seek medical attention.[1]

After inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

immediate medical attention.[1]

After ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.

Disposal Plan
All waste containing 2-(5-Mercaptotetrazole-1-yl)ethanol must be handled and disposed of as

hazardous waste.

Waste Collection: Collect all waste materials, including contaminated PPE and spill cleanup

materials, in a designated and properly labeled hazardous waste container.

Labeling: Clearly label the waste container with "Hazardous Waste" and the chemical name:

"2-(5-Mercaptotetrazole-1-yl)ethanol".

Storage of Waste: Store the hazardous waste container in a designated satellite

accumulation area, away from incompatible materials.

Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department, following all local, state, and federal

regulations. Do not dispose of this chemical down the drain.

Visual Workflow for Safe Handling
The following diagram illustrates the general workflow for safely handling 2-(5-
Mercaptotetrazole-1-yl)ethanol in a laboratory setting.
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Caption: Workflow for the safe handling of 2-(5-Mercaptotetrazole-1-yl)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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